3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea

• IUPAC Name: 3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C25H27N3OS/c1-17-8-6-12-23(18(17)2)27-25(30)28(16-20-9-7-15-29-20)14-13-21-19(3)26-24-11-5-4-10-22(21)24/h4-12,15,26H,13-14,16H2,1-3H3,(H,27,30)
• InChI Key: SNRBDKHRUHZQCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=S)N(CCC2=C(NC3=CC=CC=C32)C)CC4=CC=CO4)C
• Molecular Formula: C25H27N3OS
• Molecular Weight: 417.6 g/mol

Description

3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea is a useful research compound. Its molecular formula is C25H27N3OS and its molecular weight is 417.57. The purity is usually 95%.
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Scientific Research Applications

Heteroaromatic Decarboxylative Claisen Rearrangement

Furan-2-ylmethyl derivatives are used in the decarboxylative Claisen rearrangement, yielding heteroaromatic products. For example, furan-2-ylmethyl tosylacetates undergo rearrangement to yield 2,3-disubstituted heteroaromatics (Craig et al., 2005).

Synthesis of Expanded Calix[n]pyrroles

Furan-2-ylmethyl is integral in the synthesis of mixed cyclic oligomers containing furans, pyrroles, and thiophenes. These compounds are synthesized using various condensation approaches, resulting in cyclic tetramers, octamers, and hexamers (Nagarajan et al., 2001).

Anticancer Agents Targeting EGFR

Furan-2-ylmethyl derivatives, specifically N-(furan-2-ylmethyl)-1H-indole-3-carboxamide, have been synthesized as novel indole scaffolds targeting the epidemal growth factor receptor (EGFR). These compounds exhibit potent anticancer activities against several cancer cell lines, indicating their potential as EGFR inhibitors (Lan et al., 2017).

Synthesis of Photochromic Properties

Compounds such as 3-[(E)-alk-1-enyl]-4-(1-alkyl-5-methoxy-2-methyl-1H-indol-3-yl)furan-2,5-diones, exhibiting photochromic properties, have been synthesized. These compounds have applications in molecular switches and optical storage devices due to their reversible photochromic transformation (Makarova et al., 2011).

Herbicidal Activities

Thiourea derivatives, such as N-(4,6-Dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea, have been synthesized and shown to possess significant herbicidal activities. These compounds demonstrate potential in agricultural applications (Fu-b, 2014).

Synthesis of Potential Antimicrobial Agents

Schiff bases of 2-amino-4-(4-chlorophenyl) –N-(3-furan-2-ylmethyl carboxamido) thiophenes were synthesized and showed promising antimicrobial activities. These compounds could be potential leads for developing new antimicrobial drugs (Arora et al., 2013).